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Compound of Interest

Compound Name: Glycylalanine

Cat. No.: B008899

An essential guide to the safe and compliant disposal of glycylalanine, ensuring the protection
of personnel and the environment.

For researchers, scientists, and drug development professionals, meticulous adherence to
safety protocols is paramount, extending to the proper disposal of all laboratory chemicals. This
document provides a comprehensive, step-by-step guide for the proper disposal of
glycylalanine, a dipeptide that, while valuable in research, requires careful handling due to its
potential hazards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to recognize the hazards associated with
glycylalanine. According to the Globally Harmonized System (GHS) of Classification and
Labelling of Chemicals, N-Glycylalanine is classified as a substance that causes skin irritation,
serious eye damage, and may cause respiratory irritation.[1] Therefore, appropriate personal
protective equipment (PPE) must be worn at all times. This includes, but is not limited to:

o Safety goggles or a face shield
o Chemical-resistant gloves

e Alaboratory coat
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Work should be conducted in a well-ventilated area, preferably within a fume hood, to minimize
the risk of inhalation.

Quantitative Hazard Data Summary

The following table summarizes the GHS hazard classifications for N-Glycylalanine for easy

reference.
Hazard Classification GHS Code Description
Skin Corrosion/Irritation H315 Causes skin irritation
Serious Eye Damage/Irritation H318 Causes serious eye damage
Specific Target Organ Toxicity H335 May cause respiratory irritation

Source: PubChem CID 98153[1]

Step-by-Step Disposal Protocol

The disposal of glycylalanine must be handled through your institution's designated
hazardous waste management program.[2][3][4] At no point should glycylalanine or its
containers be disposed of in the regular trash or poured down the drain.

Step 1: Waste Identification and Segregation

o Treat all glycylalanine waste, including unused product, contaminated labware (e.g., pipette
tips, weighing boats), and spill cleanup materials, as hazardous waste.[2]

» Do not mix glycylalanine waste with other waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office. Incompatible chemicals can react
violently or produce hazardous gases.[5]

Step 2: Container Selection and Labeling

o Select a waste container that is compatible with glycylalanine, in good condition, and has a
secure, leak-proof lid.[5]
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» The container must be clearly labeled as "Hazardous Waste" and should identify the
contents, including "Glycylalanine" and any other constituents. The date of waste
accumulation should also be clearly marked.[3][4]

Step 3: Waste Accumulation and Storage

o Store the sealed hazardous waste container in a designated Satellite Accumulation Area
(SAA).[31[4][5]

e The SAA must be at or near the point of generation and under the control of the laboratory
personnel.[4]

o Ensure the waste container remains closed at all times, except when adding waste.[2][3]
Step 4: Arranging for Disposal

o Once the waste container is full, or as per your institution's guidelines, contact your EHS or
hazardous waste management office to arrange for a pickup.[3][4]

e Provide a complete and accurate description of the waste to facilitate proper disposal.[3]
Step 5: Decontamination and Empty Container Disposal

o For empty containers that held glycylalanine, they must be triple-rinsed with a suitable
solvent (e.g., water) to remove all residues.[2]

e The rinsate from this process must be collected and disposed of as hazardous waste.[6]

e Once triple-rinsed, the container labels should be defaced or removed, and the container can
then be disposed of as regular trash.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
glycylalanine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of glycylalanine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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